Cas no 1251627-40-3 (N-{5-[4-(4-fluorophenyl)piperazine-1-carbonyl]-3-(pyridin-2-yl)-1,2-thiazol-4-yl}acetamide)

• Product Name: N-{5-[4-(4-fluorophenyl)piperazine-1-carbonyl]-3-(pyridin-2-yl)-1,2-thiazol-4-yl}acetamide
• CAS No: 1251627-40-3
• MF: C₂₁H₂₀FN₅O₂S
• MW: 425.479206085205
• CID: 5403074
• Update Time: 2025-05-21

N-{5-[4-(4-fluorophenyl)piperazine-1-carbonyl]-3-(pyridin-2-yl)-1,2-thiazol-4-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-[5-[4-(4-fluorophenyl)piperazine-1-carbonyl]-3-pyridin-2-yl-1,2-thiazol-4-yl]acetamide
• N-{5-[4-(4-fluorophenyl)piperazine-1-carbonyl]-3-(pyridin-2-yl)-1,2-thiazol-4-yl}acetamide

• Inchi： 1S/C21H20FN5O2S/c1-14(28)24-19-18(17-4-2-3-9-23-17)25-30-20(19)21(29)27-12-10-26(11-13-27)16-7-5-15(22)6-8-16/h2-9H,10-13H2,1H3,(H,24,28)
• InChI Key： RLEBWQVFZDVWGZ-UHFFFAOYSA-N
• SMILES： C(NC1=C(C(N2CCN(C3=CC=C(F)C=C3)CC2)=O)SN=C1C1=NC=CC=C1)(=O)C

Additional information on N-{5-[4-(4-fluorophenyl)piperazine-1-carbonyl]-3-(pyridin-2-yl)-1,2-thiazol-4-yl}acetamide

Comprehensive Overview of N-{5-[4-(4-fluorophenyl)piperazine-1-carbonyl]-3-(pyridin-2-yl)-1,2-thiazol-4-yl}acetamide (CAS No. 1251627-40-3)

In the realm of pharmaceutical and biochemical research, N-{5-[4-(4-fluorophenyl)piperazine-1-carbonyl]-3-(pyridin-2-yl)-1,2-thiazol-4-yl}acetamide (CAS No. 1251627-40-3) has emerged as a compound of significant interest. This molecule, characterized by its complex structure featuring a piperazine core, a fluorophenyl group, and a pyridinyl-thiazole scaffold, is widely studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its unique binding properties and its role in modulating specific biological pathways.

The compound's 1,2-thiazole moiety, combined with the acetamide functional group, contributes to its versatility in interacting with various enzymatic targets. This has led to investigations into its potential as a kinase inhibitor or GPCR modulator, topics frequently searched in academic and pharmaceutical circles. Given the growing demand for targeted therapies and precision medicine, CAS No. 1251627-40-3 aligns with current trends in personalized healthcare and biomarker-driven drug design.

From a synthetic chemistry perspective, the incorporation of a 4-fluorophenyl group enhances the compound's metabolic stability, a critical factor in ADME (Absorption, Distribution, Metabolism, Excretion) profiling. This aspect is particularly relevant to researchers exploring drug-likeness and bioavailability optimization, which are hot topics in computational chemistry and AI-driven drug discovery. The pyridin-2-yl substituent further adds to the molecule's ability to form hydrogen bonds, a feature often leveraged in fragment-based drug design.

Recent advancements in high-throughput screening and cryo-EM structural biology have renewed interest in compounds like N-{5-[4-(4-fluorophenyl)piperazine-1-carbonyl]-3-(pyridin-2-yl)-1,2-thiazol-4-yl}acetamide. These technologies enable researchers to visualize its interactions with protein targets at unprecedented resolutions, addressing common search queries about structure-activity relationships (SAR) and allosteric modulation. The compound's piperazine-1-carbonyl segment, in particular, has been a focus of medicinal chemistry studies due to its conformational flexibility.

In the context of neuropharmacology, the fluorinated aromatic system of this molecule has drawn parallels with known CNS-active compounds, sparking discussions about its potential blood-brain barrier permeability. This connects with frequently searched terms like neuroprotective agents and neurodegenerative disease research. However, it's crucial to note that current research remains at the preclinical stage, with no approved therapeutic applications to date.

The compound's heterocyclic architecture exemplifies modern approaches to privileged structure utilization in drug design. Its thiazole-acetamide component represents a common pharmacophore found in many FDA-approved drugs, making CAS No. 1251627-40-3 a valuable case study for scaffold hopping strategies and lead compound optimization tutorials frequently sought by chemistry students and researchers.

From a green chemistry perspective, synthetic routes to this compound have been evaluated for their atom economy and step efficiency, reflecting the pharmaceutical industry's growing emphasis on sustainable synthesis. These aspects align with environmental concerns increasingly voiced in research funding applications and corporate social responsibility reports from life science companies.

In analytical chemistry applications, the distinct UV absorption profile of this compound, attributable to its conjugated π-system, makes it suitable for HPLC method development studies. This practical application responds to common laboratory queries about chromatographic separation of complex heterocycles and method validation protocols.

The patent landscape surrounding N-{5-[4-(4-fluorophenyl)piperazine-1-carbonyl]-3-(pyridin-2-yl)-1,2-thiazol-4-yl}acetamide reveals its inclusion in several composition-of-matter claims, particularly in areas related to signal transduction inhibition. Intellectual property professionals often search for information about such compounds when conducting freedom-to-operate analyses or prior art searches in biopharmaceutical patent law.

As the scientific community continues to explore polypharmacology approaches, the multi-target potential of this piperazine-thiazole hybrid remains an active area of investigation. Its study contributes valuable data to cheminformatics databases and supports the development of predictive QSAR models, addressing the pharmaceutical industry's need for in silico screening tools.